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Compound of Interest

Compound Name: Volemitol

Cat. No.: B1209155

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, personal protective
equipment (PPE), and disposal of Volemitol, a naturally occurring seven-carbon sugar alcohol.
[1][2] Adherence to these protocols is essential for maintaining a safe laboratory environment.

Product Information and Physical Properties

Volemitol, also known as D-glycero-D-manno-Heptitol, is a white crystalline substance
commonly used as a natural sweetening agent.[1][3][4] While generally considered non-
hazardous, proper handling is necessary to minimize potential mechanical irritation from dust.
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Property

Value

Source

Chemical Name

D-glycero-D-manno-Heptitol

[1]

CAS Number

488-38-0

Molecular Formula

C7H1607

[2]

Molecular Weight 212.198 g/mol [2]
Appearance White crystalline solid [1][3]
Melting Point 152 to 153 °C (306 to 307 °F) [3]
Solubility Soluble in DMSO, water, Be

ethanol, and acetic acid

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Volemitol powder to prevent potential

mechanical irritation to the eyes, skin, and respiratory tract from dust.[5][6]

PPE Category

Item

Specifications

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times in the

laboratory.

Hand Protection

Nitrile or latex gloves

Inspect for tears or holes

before use.

Body Protection

Laboratory coat

Should be fully buttoned.

Respiratory Protection

Not generally required for
small quantities. Use a NIOSH-
approved respirator if handling
large quantities or if dust

generation is significant.

Handling and Storage Procedures
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Proper handling and storage are crucial to maintain the integrity of Volemitol and ensure a
safe working environment.

3.1. Handling:

Handle in a well-ventilated area to minimize dust accumulation.

Avoid direct contact with skin and eyes.

Wash hands thoroughly after handling.

Minimize dust generation when opening containers and weighing the substance.
3.2. Storage:
o Store in a tightly sealed container in a cool, dry place.

o Keep away from strong oxidizing agents.

Experimental Workflow for Handling Volemitol

The following diagram outlines the standard procedure for handling Volemitol in a laboratory

setting.
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Experimental Workflow for Handling Volemitol

Preparation

Don Personal Protective Equipment (PPE)

'

Prepare a clean and well-ventilated workspace

Handling

Carefully open the Volemitol container

i

Weigh the required amount of Volemitol

'

Transfer Volemitol to the experimental setup

Cleanup and Disposal

Clean the workspace and any spills

i

Dispose of waste according to protocol

i

Remove and properly store/dispose of PPE

Click to download full resolution via product page

Caption: Standard workflow for safely handling Volemitol in a laboratory.
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Disposal Plan

Volemitol is a non-hazardous sugar alcohol and does not have specific hazardous waste
disposal requirements. However, all laboratory waste should be managed responsibly.

¢ Solid Waste: Uncontaminated Volemitol can typically be disposed of as regular laboratory
waste. However, consult your institution's specific guidelines. If contaminated with other
hazardous materials, it must be disposed of as chemical waste.

» Solutions: Aqueous solutions of Volemitol can generally be disposed of down the drain with
copious amounts of water, provided they are not contaminated with other hazardous
substances. Always check local regulations and institutional policies before drain disposal.

o Containers: Empty containers should be triple-rinsed with a suitable solvent before being
recycled or disposed of as regular laboratory waste.

Emergency Procedures

6.1. In Case of Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

o Seek medical attention if irritation persists.
6.2. In Case of Skin Contact:

e Wash off with soap and plenty of water.
 Remove contaminated clothing.

o Seek medical attention if irritation develops.
6.3. In Case of Inhalation:

e Move the individual to fresh air.

« If not breathing, give artificial respiration.
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» Seek medical attention if symptoms occur.

6.4. In Case of Ingestion:

e Do NOT induce vomiting.

e Never give anything by mouth to an unconscious person.
» Rinse mouth with water and seek medical advice.

This guidance is intended to provide essential safety information. Researchers should always
consult their institution's specific safety protocols and the Safety Data Sheet (SDS) for any
chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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